![molecular formula C9H18Cl3O4P B565998 Tris(1-chloro-2-propyl) Phosphate-d18 CAS No. 1447569-78-9](/img/no-structure.png)
Tris(1-chloro-2-propyl) Phosphate-d18
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Overview
Description
Tris(1-chloro-2-propyl) Phosphate-d18, also known as TCPP, is a chlorinated organophosphate flame retardant commonly added to polyurethane foams . It is also used in minor amounts in PVC and EVA . It is a clear colorless viscous liquid .
Synthesis Analysis
TCPP is prepared industrially by the reaction of propylene oxide with phosphoryl chloride . This process produces a range of products, of which the tris(2-chloro-1-methylethyl) isomer tends to dominate .Molecular Structure Analysis
The molecular formula of this compound is C9D18Cl3O4P . The molecular weight is 345.68 g/mol .Chemical Reactions Analysis
TCPP may hydrolyze under acidic or alkaline conditions . It is also known to be combustible . A study revealed a dual pathway for the degradation of TCPP by zero-valent iron (ZVI) and persulfate as co-milling agents in a mechanochemical (MC) process .Physical And Chemical Properties Analysis
TCPP is a clear colorless viscous liquid . It is insoluble in water . The compound is probably combustible . The molecular weight is 327.6 g/mol .Scientific Research Applications
Environmental Presence and Human Exposure
TCPP is widely detected in various environments, including indoor dust, due to its extensive use in consumer products. It's a concern for human health because of its potential toxicity and widespread exposure. Studies have measured the presence of TCPP and its metabolites in human urine, indicating significant exposure among the general population. The exposure to TCPP varies regionally, reflecting differences in use patterns and regulations (Ospina et al., 2018; Van den Eede et al., 2016).
Metabolism and Kinetics
Research into the metabolism of TCPP in human liver microsomes and serum has identified specific metabolites and provided insights into its biotransformation pathways. These studies are crucial for understanding the potential health effects and developing biomonitoring strategies for exposure assessment (Van den Eede et al., 2016).
Toxicity and Health Effects
Several studies have evaluated the toxicity of TCPP, including its endocrine-disrupting potential and effects on reproductive health. The evidence suggests that TCPP exposure may lead to developmental and reproductive issues in animal models, raising concerns about its safety for human health (Wang et al., 2015; Gold et al., 1978).
Environmental Fate and Degradation
TCPP's persistence in the environment and potential for biodegradation have been subjects of research. Studies have identified bacterial strains capable of degrading chlorinated organophosphorus flame retardants, offering a potential avenue for bioremediation of contaminated sites (Takahashi et al., 2010).
Analytical Methodologies
Developing analytical methods to detect TCPP and its metabolites in biological and environmental samples is crucial for monitoring exposure and assessing risks. Recent advances include methods for quantifying TCPP in plasma, which are essential for toxicological studies and risk assessment (Collins et al., 2018).
Mechanism of Action
Target of Action
Tris(1-chloro-2-propyl) Phosphate-d18, also known as TCPP-d18, is a deuterium-labeled compound . It’s primarily used as a tracer for quantitation during the drug development process
Mode of Action
The mode of action of TCPP-d18 involves its interaction with its targets, leading to changes in the pharmacokinetic and metabolic profiles of drugs
Biochemical Pathways
It’s known that deuterium-labeled compounds like tcpp-d18 are used as tracers in drug development, implying their involvement in various biochemical pathways .
Pharmacokinetics
The pharmacokinetics of TCPP-d18 involve its absorption, distribution, metabolism, and excretion (ADME). Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs . .
Result of Action
It’s known that deuterium-labeled compounds like tcpp-d18 can affect the pharmacokinetic and metabolic profiles of drugs .
Safety and Hazards
Future Directions
Given the potential hazards associated with TCPP, there is a need for more research into safer alternatives and more effective methods for its removal from the environment. The degradation of TCPP in soil and its high degradations in different types of soils have been studied , suggesting potential future directions for research in this area.
Biochemical Analysis
Biochemical Properties
Tris(1-chloro-2-propyl) Phosphate-d18 interacts with various enzymes and proteins in the human body. In a study conducted with human liver microsomes, two metabolites, namely bis(2-chloro-isopropyl) phosphate and bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate, were identified . These interactions highlight the role of this compound in biochemical reactions.
Cellular Effects
It is known that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, and can also affect metabolic flux or metabolite levels .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Tris(1-chloro-2-propyl) Phosphate-d18 involves the reaction of 1-chloro-2-propanol with phosphorus oxychloride, followed by the reaction of the resulting product with 2-propanol and deuterium oxide.", "Starting Materials": [ "1-chloro-2-propanol", "Phosphorus oxychloride", "2-propanol", "Deuterium oxide" ], "Reaction": [ "Step 1: Mix 1-chloro-2-propanol and phosphorus oxychloride in a flask and heat the mixture under reflux for several hours.", "Step 2: Cool the mixture and add 2-propanol to the flask. Heat the mixture under reflux for several hours.", "Step 3: Cool the mixture and add deuterium oxide to the flask. Heat the mixture under reflux for several hours.", "Step 4: Isolate the product by filtration or distillation, and purify it using standard techniques." ] } | |
1447569-78-9 | |
Molecular Formula |
C9H18Cl3O4P |
Molecular Weight |
345.673 |
IUPAC Name |
tris(1-chloro-1,1,2,3,3,3-hexadeuteriopropan-2-yl) phosphate |
InChI |
InChI=1S/C9H18Cl3O4P/c1-7(4-10)14-17(13,15-8(2)5-11)16-9(3)6-12/h7-9H,4-6H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D,8D,9D |
InChI Key |
KVMPUXDNESXNOH-WMQNGQRQSA-N |
SMILES |
CC(CCl)OP(=O)(OC(C)CCl)OC(C)CCl |
synonyms |
Tris(2-chloroisopropyl) Phosphate-d18; Antiblaze 80-d18; Antiblaze TMCP-d18; Daltoguard F-d18; Fyrol PCF-d18; Hostaflam OP 820-d18; Levagard PP-d18; Levagard PP-Z-d18; PUMA 4010-d18; TCPP-d18; Tolgard TMCP-d18; Tris(1-methyl-2-chloroethyl) Phosphate- |
Origin of Product |
United States |
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